Cas no 1228671-08-6 (2-Methyl-3-(methylthio)propanoyl chloride)

2-Methyl-3-(methylthio)propanoyl chloride structure
1228671-08-6 structure
Product Name:2-Methyl-3-(methylthio)propanoyl chloride
CAS No:1228671-08-6
MF:C5H9ClOS
MW:152.642359495163
CID:2195169
Update Time:2023-08-07

2-Methyl-3-(methylthio)propanoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-3-(methylthio)propanoyl chloride
    • YLOQOKWBOKKTMX-UHFFFAOYSA-N
    • 2-methyl-3-methylthiopropanoyl chloride
    • 2-methyl-3-methylsulfanyl-propionylchloride
    • 2-methyl-3-methylsulfanyl-propionyl chloride
    • 2-methyl-3-(methylsulfanyl)propanoyl chloride
    • Inchi: 1S/C5H9ClOS/c1-4(3-8-2)5(6)7/h4H,3H2,1-2H3
    • InChI Key: YLOQOKWBOKKTMX-UHFFFAOYSA-N
    • SMILES: ClC(C(C)CSC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 84.5
  • Topological Polar Surface Area: 42.4
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